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Cat. No.: B146961

Get Quote

Chemical Properties, Synthesis, and Applications in Medicinal Chemistry

Executive Summary
3-Fluorophenylhydrazine hydrochloride (CAS: 2924-16-5) is a critical organofluorine

building block extensively utilized in the synthesis of bioactive heterocycles.[1][2] As a meta-

substituted hydrazine, it serves as a primary precursor for the Fischer Indole Synthesis and

Knorr Pyrazole Synthesis, enabling the construction of fluorinated scaffolds found in kinase

inhibitors (e.g., p38 MAPK, Pim/DAPK3) and serotonin receptor modulators. This guide

provides a comprehensive technical analysis of its physicochemical properties, synthetic

pathways, and mechanistic applications in drug discovery.

Chemical Identity & Physical Characterization
The introduction of the fluorine atom at the meta position of the phenyl ring exerts a strong

inductive electron-withdrawing effect (-I), which influences the nucleophilicity of the hydrazine

moiety and the acidity of the resulting hydrochloride salt.
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Physicochemical Data Table
Property Specification

IUPAC Name (3-Fluorophenyl)hydrazine hydrochloride

CAS Number 2924-16-5

Molecular Formula C₆H₇FN₂[1][3][4] · HCl

Molecular Weight 162.59 g/mol

Appearance White to light brown crystalline powder

Melting Point
268 °C (dec.) [Note: Purity dependent; free base

melts significantly lower]

Solubility
Soluble in water, DMSO, Methanol; Slightly

soluble in Chloroform

Acidity (pKa)
~5.0 (Conjugate acid) – Lower than

phenylhydrazine (5.2) due to F-substitution

Hygroscopicity
Hygroscopic; requires storage under inert

atmosphere (Ar/N₂)

Spectroscopic Profile
Identification of 3-Fluorophenylhydrazine HCl relies heavily on NMR spectroscopy, particularly

the diagnostic 19F signal.[5][6]

¹H NMR (DMSO-d₆, 400 MHz):

δ 10.30 ppm (s, 3H, -NHNH₃⁺): Broad singlet representing the protonated hydrazine

moiety.

δ 7.25–6.60 ppm (m, 4H, Ar-H): Multiplet region characteristic of the meta-substituted

benzene ring. The proton at the 2-position (between F and hydrazine) often appears as a

distinct doublet of triplets due to H-F coupling.

¹⁹F NMR (DMSO-d₆, 376 MHz):
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δ -110 to -115 ppm: Single peak (multiplet due to H-coupling) relative to CFCl₃. This shift

is diagnostic for meta-fluorine substitution on an aromatic ring.

Synthetic Routes & Manufacturing
The industrial and laboratory-scale preparation of 3-Fluorophenylhydrazine HCl follows a

classical Diazotization-Reduction sequence starting from 3-fluoroaniline.[7] This route is

preferred for its scalability and cost-effectiveness.

Synthesis Workflow
Diazotization: 3-Fluoroaniline is treated with sodium nitrite (NaNO₂) in concentrated

hydrochloric acid at low temperatures (0–5 °C) to generate the electrophilic diazonium salt.

Reduction: The diazonium intermediate is reduced using Stannous Chloride (SnCl₂) or

Sodium Sulfite (Na₂SO₃).[7] SnCl₂ is often preferred for laboratory scale due to cleaner

reaction profiles, though sulfite reduction is common in bulk manufacturing to avoid heavy

metal waste.

Salt Formation: The resulting free hydrazine base is treated with HCl to precipitate the stable

hydrochloride salt.[7]

Reaction Scheme Visualization
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Figure 1: Step-wise synthesis of 3-Fluorophenylhydrazine HCl via diazotization and reduction.

Reactivity Profile & Mechanistic Insights
The nucleophilic hydrazine group (-NHNH₂) allows this compound to act as a versatile

"warhead" for heterocycle formation. The fluorine substituent remains stable under most

condensation conditions, allowing it to be carried through to the final drug scaffold.
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Fischer Indole Synthesis
The most significant application is the reaction with ketones or aldehydes under acidic

conditions to form 4- or 6-fluoroindoles (depending on regioselectivity).

Mechanism: The reaction proceeds via a [3,3]-sigmatropic rearrangement of the hydrazone

intermediate.

Regioselectivity: Cyclization of meta-substituted hydrazines can yield two isomers (4-

fluoroindole and 6-fluoroindole). The ratio depends on the steric bulk of the ketone and the

specific acid catalyst used (e.g., Polyphosphoric acid vs. ZnCl₂).

Mechanistic Diagram (Fischer Indole)
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Figure 2: Mechanism of the Fischer Indole Synthesis highlighting the critical [3,3]-sigmatropic

shift.

Applications in Medicinal Chemistry
3-Fluorophenylhydrazine is a "privileged structure" precursor. The fluorine atom improves

metabolic stability (blocking P450 oxidation sites) and enhances lipophilicity, which can improve

blood-brain barrier penetration.
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Kinase Inhibitors
p38 MAPK Inhibitors: Used to synthesize pyrazolopyrimidine-based inhibitors.[8] The

hydrazine reacts with ethoxymethylene malononitrile derivatives to form the pyrazole core,

which is then fused to a pyrimidine ring. These compounds show potential in treating

cytokine-mediated inflammatory diseases.[9]

Pim/DAPK3 Inhibitors: Employed in the synthesis of specific inhibitors (e.g., Compound 6l)

targeting Pim kinases and Death-Associated Protein Kinase 3 (DAPK3). These pathways are

implicated in hypertension and smooth muscle contractility.[10]

Pyrazole Scaffolds
Reaction with 1,3-diketones (Knorr Pyrazole Synthesis) yields 1-(3-fluorophenyl)pyrazoles.

These scaffolds are widely explored for:

Anticancer Agents: Derivatives of pongamol synthesized using this hydrazine have shown

cytotoxicity against HeLa and Jurkat cell lines.

Fluorescent Probes: Used to develop ratiometric probes for detecting hydrazine in biological

samples, leveraging the photo-induced electron transfer (PET) mechanisms modulated by

the fluorinated ring.

Handling, Stability & Safety (HSE)
Danger: Phenylhydrazine derivatives are potent skin sensitizers and potential carcinogens.

Toxicity: Toxic if swallowed (H301), in contact with skin (H311), or inhaled (H331). Known to

cause hemolytic anemia and skin sensitization.

Storage: The hydrochloride salt is significantly more stable than the free base but is still

hygroscopic and light-sensitive.

Protocol: Store at 2–8 °C under an inert atmosphere (Nitrogen or Argon).

Container: Amber glass vials with parafilm or heat-shrink seals.
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Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber

(to neutralize HF and NOx gases).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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